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Compound of Interest

Compound Name: Csf1R-IN-19

Cat. No.: B12378513 Get Quote

Essential Safety and Handling Guide for Csf1R-
IN-19
This guide provides immediate safety, handling, and disposal protocols for Csf1R-IN-19, a

potent small molecule inhibitor of Colony-Stimulating Factor 1 Receptor (CSF1R). Designed for

researchers, scientists, and drug development professionals, this document outlines essential

procedures to ensure laboratory safety and operational integrity. Adherence to these guidelines

is critical due to the compound's potential hazards.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Csf1R-IN-19 is not publicly available, data from

the structurally similar and functionally related CSF1R inhibitor, Pexidartinib (PLX3397),

provides relevant hazard information. Potent kinase inhibitors should be handled as hazardous

compounds.

Hazard Summary for Structurally Related Compound (Pexidartinib)[1]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Note: This data is for a related compound and should be used as a minimum safety standard.

Quantitative toxicity data, such as an LD50 value for Csf1R-IN-19, is not publicly available.

Personal Protective Equipment (PPE)
Due to the hazardous nature of potent small molecule inhibitors, a stringent PPE protocol is

mandatory. All handling of Csf1R-IN-19, particularly as a powder, must be conducted within a

certified chemical fume hood or a ventilated balance enclosure.

Required PPE for Handling Csf1R-IN-19
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Body Area Required Equipment Specifications

Hands Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves at all times.

Change the outer pair

immediately upon suspected

contamination.

Body Disposable Gown

Long-sleeved, solid-front,

back-closing disposable gown.

Cuffs should be tucked under

the inner pair of gloves.

Eyes Safety Goggles

Chemical splash goggles that

provide a complete seal

around the eyes.

Face Face Shield

A full-face shield should be

worn over safety goggles when

there is a risk of splashes,

such as during solution

preparation.

Respiratory N95 Respirator (or higher)

Recommended when handling

the powder outside of a

ventilated enclosure. A full risk

assessment should determine

the appropriate level of

respiratory protection.

Operational Plans: Handling and Preparation
Protocol
This section provides a step-by-step workflow for the safe handling and preparation of Csf1R-
IN-19 stock solutions.
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Workflow for Safe Handling of Csf1R-IN-19

Preparation Compound Handling Cleanup

1. Prepare Workspace
(Chemical Fume Hood)

2. Don Full PPEVerify hood certification 3. Weigh Compound
(Use anti-static weigh paper)

4. Prepare Stock Solution
(Add solvent to powder)

e.g., in DMSO
5. Store Solution
(Label vial clearly,

store at -20°C or -80°C)

6. Decontaminate Surfaces
(e.g., 70% Ethanol)

7. Doff & Dispose PPE
(Into cytotoxic waste)

Disposal Plan for Csf1R-IN-19 Contaminated Waste

Waste Collection

Segregation & Storage

Final Disposal

Solid Waste
(Gloves, Gowns, Tubes,

Weigh Paper, Pipette Tips)

Seal in Labeled
Cytotoxic Waste Bag/Bin

Liquid Waste
(Unused Stock Solution,
Contaminated Solvents)

Collect in Labeled,
Leak-Proof Waste Bottle

Sharps Waste
(Contaminated Needles)

Place in Puncture-Proof
Cytotoxic Sharps Container

Store in Designated
Hazardous Waste Area

Arrange Pickup by
Certified Disposal Service
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Simplified Csf1R Signaling Pathway

Downstream Signaling Cascades

Cellular Outcomes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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